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Compound of Interest

Compound Name: Lucidadiol

Cat. No.: B157798

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lucidadiol, a bioactive triterpenoid
of significant interest in the scientific community. We will delve into its chemical structure,
summarize its known biological activities with quantitative data, and provide insights into the
experimental protocols used for its investigation. A key signaling pathway influenced by
Lucidadiol is also visualized to facilitate a deeper understanding of its mechanism of action.

Chemical Identity and Structure

Lucidadiol is a lanostane-type triterpenoid, a class of natural products known for their diverse
biological activities. It is primarily isolated from fungi of the Ganoderma genus, such as
Ganoderma lucidum and Ganoderma pfeifferi[1][2][3][4].

The definitive chemical structure of Lucidadiol is represented by the following identifiers:

IUPAC Name: (24E)-3[3,26-Dihydroxylanosta-8,24-dien-7-one[1]

Molecular Formula: C30H4803[1][2][5]

Molar Mass: 456.711 g-mol-1[1]

CAS Number: 252351-95-4[1][5]

Chemical Structure Representation:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b157798?utm_src=pdf-interest
https://www.benchchem.com/product/b157798?utm_src=pdf-body
https://www.benchchem.com/product/b157798?utm_src=pdf-body
https://www.benchchem.com/product/b157798?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lucidadiol
https://pubchem.ncbi.nlm.nih.gov/compound/Lucidadiol
https://www.chemfaces.com/natural/Lucidadiol-CFN96840.html
https://www.wikidata.org/wiki/Q15426219
https://www.benchchem.com/product/b157798?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lucidadiol
https://en.wikipedia.org/wiki/Lucidadiol
https://pubchem.ncbi.nlm.nih.gov/compound/Lucidadiol
https://commonchemistry.cas.org/detail?cas_rn=252351-95-4
https://en.wikipedia.org/wiki/Lucidadiol
https://en.wikipedia.org/wiki/Lucidadiol
https://commonchemistry.cas.org/detail?cas_rn=252351-95-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e SMILES: C--INVALID-LINK--
[C@H]1CC[C@@]2([C@@]1(CCC3=C2C(=0)C[C@@H]4[C@@]3(CC--INVALID-LINK--
0)C)C)C[1][2]

« INChl: INChI=1S/C30H4803/c1-19(18-31)9-8-10-20(2)21-11-16-30(7)26-22(12-15-
29(21,30)6)28(5)14-13-25(33)27(3,4)24(28) 17-23(26)32/h9,20-21,24-25,31,33H,8, 10-
18H2,1-7H3/b19-9+/t20-,21-,24+,25+,28-,29- 30+/m1/s1[1][2]

Biological Activities and Quantitative Data

Lucidadiol has demonstrated a range of biological effects, positioning it as a molecule of
interest for further pharmacological investigation. Its activities include enzyme inhibition,
antiviral properties, and anti-cancer effects.
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Mechanism of Action: Modulation of the Akt MAPK
Signaling Pathway

In malignant melanoma cells, Lucidadiol has been shown to exert its anti-cancer effects by
inducing apoptosis. This is achieved through the downregulation of key signaling proteins.
Specifically, Lucidadiol treatment leads to a significant reduction in the phosphorylation of Akt,
ERK, and JNK, while p38 phosphorylation remains unaffected[8]. This modulation of the
Akt/MAPK signaling pathway is a critical aspect of its anti-tumor activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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